Cas no 112-23-2 (HEPTYL FORMATE)

• Product Name: HEPTYL FORMATE
• CAS No: 112-23-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 147046
• Update Time: 2025-04-19

HEPTYL FORMATE Chemical and Physical Properties

Names and Identifiers

• HEPTYL FORMATE
• Heptanol, formate
• n-Heptyl formate
• n-Heptyl methanoate
• FEMA 2552
• FORMIC ACID HEPTYL ESTER
• HEPTYL ALCOHOL FORMATE
• HEPTYL-FORMATE
• 1-heptyl formate
• Ameisensaeure-heptylester
• EINECS 203-949-0
• FEMA No. 2552
• Heptyl methanote
• Heptylformiat
• heptyl methanoate
• ForMic acid ester G
• heptanol,formate
• n-heptylmethanoate

• Inchi： 1S/C8H16O2/c1-2-3-4-5-6-7-10-8-9/h8H,2-7H2,1H3
• InChI Key： XEAMDSXSXYAICO-UHFFFAOYSA-N
• SMILES： CCCCCCCOC=O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 71.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid. It has pear \ Apple fruity \ floral \ iris and rose aroma, with slight fat aroma
• Density: 0.882 g/mL at 25 °C(lit.)
• Melting Point: -46.4°C
• Boiling Point: 178 °C(lit.)
• Flash Point: 140 °F
• Refractive Index: n20/D 1.413(lit.)
• PSA: 26.30000
• LogP: 2.76570
• Solubility: Soluble in ethanol, ether and most other organic solvents, insoluble in water
• FEMA: 2552 | HEPTYL FORMATE

HEPTYL FORMATE Security Information

• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：2
• Hazard Category Code： 36/38-41
• Safety Instruction： 26-36/37/39
• RTECS：LQ8582000
• Hazardous Material Identification：
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils